Cas no 848187-27-9 (6-Chloro-N-(pyridin-2-yl)pyrazine-2-carboxamide)

• Product Name: 6-Chloro-N-(pyridin-2-yl)pyrazine-2-carboxamide
• CAS No: 848187-27-9
• MF: C₁₀H₇ClN₄O
• MW: 234.641780138016
• CID: 2805994
• PubChem ID: 11402081
• Update Time: 2025-05-28

6-Chloro-N-(pyridin-2-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-pyridin-2-ylpyrazine-2-carboxamide
• DTXSID50464774
• 6-Chloro-N-(pyridin-2-yl)pyrazine-2-carboxamide
• 6-Chloro-pyrazine-2-carboxylic acid pyridin-2-ylamide
• ZBPVIHJRINAVPO-UHFFFAOYSA-N
• SCHEMBL3862787
• 848187-27-9
• DA-02408
• CHEMBL178841
• BDBM50161018

• Inchi： 1S/C10H7ClN4O/c11-8-6-12-5-7(14-8)10(16)15-9-3-1-2-4-13-9/h1-6H,(H,13,15,16)
• InChI Key： ZBPVIHJRINAVPO-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(NC2C=CC=CN=2)=O)=N1

Computed Properties

• Exact Mass: 234.0308386g/mol
• Monoisotopic Mass: 234.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-Chloro-N-(pyridin-2-yl)pyrazine-2-carboxamide

Recent Advances in the Study of 6-Chloro-N-(pyridin-2-yl)pyrazine-2-carboxamide (CAS: 848187-27-9)

The compound 6-Chloro-N-(pyridin-2-yl)pyrazine-2-carboxamide (CAS: 848187-27-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazine and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug discovery. Recent studies have explored its synthesis, biochemical properties, and pharmacological effects, providing valuable insights into its mechanism of action and therapeutic utility.

One of the key areas of research has focused on the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that 6-Chloro-N-(pyridin-2-yl)pyrazine-2-carboxamide exhibits selective inhibition against specific kinase targets, with notable activity against members of the JAK and Src kinase families. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good bioavailability. However, further optimization is required to address challenges related to metabolic stability and potential off-target effects. Researchers are currently employing structure-activity relationship (SAR) studies to modify the core scaffold, aiming to enhance potency and selectivity while minimizing adverse effects.

The synthesis of 6-Chloro-N-(pyridin-2-yl)pyrazine-2-carboxamide has also been a subject of recent advancements. Novel synthetic routes have been developed to improve yield and purity, with a focus on green chemistry principles to reduce environmental impact. These methodologies have facilitated the production of derivatives for further biological evaluation, enabling a more comprehensive understanding of the compound's structure-activity relationships.

Looking ahead, the potential applications of 6-Chloro-N-(pyridin-2-yl)pyrazine-2-carboxamide extend beyond kinase inhibition. Emerging research suggests its utility in targeting other disease-relevant pathways, such as those involved in immune regulation and fibrosis. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these avenues, with the goal of translating preclinical findings into clinical applications.

In conclusion, 6-Chloro-N-(pyridin-2-yl)pyrazine-2-carboxamide (CAS: 848187-27-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new therapeutic opportunities and refine its pharmacological properties, paving the way for its potential use in treating a range of diseases.